2-(3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazol-5-yl)-6-chloro-3,8-dimethyl-4(3H)-quinazolinone

• IUPAC Name: 2-[5-bromo-2-(3-chloropyridin-2-yl)pyrazol-3-yl]-6-chloro-3,8-dimethylquinazolin-4-one
• InChI: InChI=1S/C18H12BrCl2N5O/c1-9-6-10(20)7-11-15(9)23-17(25(2)18(11)27)13-8-14(19)24-26(13)16-12(21)4-3-5-22-16/h3-8H,1-2H3
• InChI Key: QTUSYELSINABSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(N(C2=O)C)C3=CC(=NN3C4=C(C=CC=N4)Cl)Br)Cl
• Molecular Formula: C18H12BrCl2N5O
• DSSTOX Substance ID: DTXSID60904959
• Molecular Weight: 465.1 g/mol
• CAS No.: 438450-43-2

Description

2-(3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazol-5-yl)-6-chloro-3,8-dimethyl-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C18H12BrCl2N5O and its molecular weight is 465.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrolysis in Tobacco

The compound has been studied in the context of the pyrolysis of chlorantraniliprole in tobacco. A degradation product identified in this process is 2-(3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazol-5-yl)-6-chloro-3,8-dimethyl-4(3H)-quinazolinone. This study examined the distribution of the radiolabeled compound in cigarette smoke, revealing that a significant portion of the compound remains unchanged in the butt and filter extracts (Gaddamidi et al., 2011).

Synthesis of Intermediates for Insecticides

The synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, an important intermediate for chlorantraniliprole (a new insecticide), has been documented. The synthesis involved several steps, including cyclization, bromination, and hydrolysis, with an overall yield of 41.3% (Niu Wen-bo, 2011).

Antibacterial Properties

In a study focusing on the synthesis of new polyheterocyclic ring systems derived from related compounds, the in vitro antibacterial properties of these new compounds were evaluated (Abdel‐Latif et al., 2019).

Ethylene Oligomerization Reactions

Nickel(II) complexes containing pyrazolylpyridines were synthesized and activated with methylaluminoxane to serve as catalysts in ethylene oligomerization reactions. This study illustrates the potential application of related compounds in industrial chemical processes (Nyamato et al., 2016).

Customer Q & A

Q1: What is the significance of 2-(3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazol-5-yl)-6-chloro-3,8-dimethyl-4(3H)-quinazolinone in the context of chlorantraniliprole use?

A1: This compound, designated as "1" in the study by [Reddy et al. (2012)], [] is a significant degradation product formed during the pyrolysis of chlorantraniliprole in tobacco. The study demonstrated that when cigarettes treated with radiolabeled chlorantraniliprole were smoked, this compound was found in both the butt and filter extracts. Importantly, it constituted a considerable portion of the applied radioactivity – 10.1-15.9% depending on the specific radiolabeling of the parent chlorantraniliprole molecule. This highlights the potential for this degradation product to be formed under real-world conditions of chlorantraniliprole use, particularly in tobacco smoking. Further research may be needed to understand the potential toxicological profile and environmental fate of this specific degradation product.

Q2: How does the formation of this compound differ depending on the position of the radiolabel in the original chlorantraniliprole molecule?

A2: Interestingly, the study by Reddy et al. (2012) [] employed two different radiolabeled forms of chlorantraniliprole: one labeled at the pyrazole carbonyl and the other at the benzamide carbonyl. This approach revealed a difference in the yield of this compound. Cigarettes treated with [benzamide carbonyl-(14)C]-chlorantraniliprole produced a higher percentage of this degradation product (averaging 15.9% of applied radioactivity) compared to those treated with [pyrazole carbonyl-(14)C]-chlorantraniliprole (averaging 10.1%). This difference suggests that the position of the radiolabel influences the degradation pathway of chlorantraniliprole during pyrolysis, ultimately affecting the yield of specific degradation products like the compound in question.